5-Bromo-3-fluoropicolinic acid hydrochloride

• Molecular Formula: C6H4BrClFNO2
• Molecular Weight: 256.46 g/mol
• IUPAC Name: 5-bromo-3-fluoropyridine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H3BrFNO2.ClH/c7-3-1-4(8)5(6(10)11)9-2-3;/h1-2H,(H,10,11);1H
• InChI Key: IIQAVSXIOLXFAB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)C(=O)O)Br.Cl

Description

5-Bromo-3-fluoropicolinic acid hydrochloride is a useful research compound. Its molecular formula is C6H4BrClFNO2 and its molecular weight is 256.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-fluoro-5-bromopyridine-2-carboxamide (1.44 g, 6.5 mmol) in conc HCl (aq) (17 mL) was heated to 120° C. for 1.5 h. The reaction was cooled in an ice bath and 48% NaOH was added to slowly until the pH was 5. The solvent was removed in vacuo and toluene (25 mL) was added and then removed in vacuo. The resulting solid was extracted with 4:6 methanol/DCM (×2) and the combined extracts evaporated in vacuo to give crude 3-fluoro-5-bromopyridine carboxylic acid hydrochloride which was used directly without further purification.